N-(2-chlorophenyl)-2-(3-methyl-1-piperidinyl)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-(3-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C14H19ClN2O/c1-11-5-4-8-17(9-11)10-14(18)16-13-7-3-2-6-12(13)15/h2-3,6-7,11H,4-5,8-10H2,1H3,(H,16,18)
• InChI Key: WORGWDDYMPFXQR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C14H19ClN2O
• Molecular Weight: 266.76 g/mol

Description

N-(2-chlorophenyl)-2-(3-methyl-1-piperidinyl)acetamide, commonly known as CPCA, is a synthetic compound that belongs to the class of piperidine derivatives. CPCA has been studied extensively for its potential use in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

CPCA works by binding to the sigma receptor, which is a type of receptor found in the central nervous system. The sigma receptor is involved in various physiological processes, including pain perception, memory, and mood regulation. By binding to the sigma receptor, CPCA can modulate the activity of the receptor and affect these physiological processes.
Biochemical and Physiological Effects:
CPCA has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin, two neurotransmitters involved in mood regulation. CPCA has also been shown to have analgesic effects, reducing pain perception in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using CPCA in lab experiments is its specificity for the sigma receptor. This allows researchers to study the effects of modulating the sigma receptor without affecting other receptors in the central nervous system. However, one limitation of using CPCA is its potential toxicity. Studies have shown that high doses of CPCA can be toxic to cells and may cause cell death.

Future Directions

There are several future directions for the study of CPCA. One area of research is the potential use of CPCA in the treatment of depression and anxiety. Studies have shown that CPCA has antidepressant and anxiolytic effects in animal models, and further research is needed to determine its potential use in humans. Another area of research is the development of new sigma receptor ligands based on the structure of CPCA. These ligands may have improved specificity and efficacy compared to CPCA and may have potential therapeutic applications in the future.
In conclusion, CPCA is a synthetic compound that has been studied extensively for its potential use in scientific research. Its unique properties and mechanism of action make it a valuable tool in studying the central nervous system. While there are limitations to its use, further research into the potential therapeutic applications of CPCA and the development of new sigma receptor ligands based on its structure may lead to new treatments for various neurological disorders.

Scientific Research Applications

CPCA has been used in scientific research for its potential use as a tool in studying the central nervous system. It has been shown to have an affinity for the sigma receptor, which is involved in various physiological processes such as pain perception, memory, and mood regulation. CPCA has also been studied for its potential use in the treatment of various neurological disorders, including depression and anxiety.